Cas no 17299-19-3 (Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI))
17299-19-3 structure
Product Name:Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
CAS No:17299-19-3
MF:C16H16O3S
MW:288.361443519592
CID:225695
PubChem ID:284419
Update Time:2025-04-19
Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI)
- (4-methylphenyl) 2-phenylcyclopropane-1-sulfonate
- 4-methylphenyl 2-phenylcyclopropanesulfonate
- AC1L60TI
- AC1Q6XZ6
- AG-J-74422
- AR-1G3785
- CTK4D4446
- NSC140235
- p-Tolyl-trans-2-phenyl-cyclopropansulfonat
- DTXSID60300972
- 17299-19-3
- NSC-140235
-
- Inchi: 1S/C16H16O3S/c1-12-7-9-14(10-8-12)19-20(17,18)16-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3
- InChI Key: XXSJWKJMVZOCQR-UHFFFAOYSA-N
- SMILES: S(C1CC1C1C=CC=CC=1)(=O)(=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 288.08208
- Monoisotopic Mass: 288.08201554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Cyclopropanesulfonicacid, 2-phenyl-, p-tolyl ester, trans- (8CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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